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Compound of Interest

Compound Name: 1-Bromo-3, 7-dimethyloctane

Cat. No.: B123281

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview of the boiling point of 1-Bromo-
3,7-dimethyloctane, a halogenated hydrocarbon utilized in the synthesis of various organic
compounds, including stimulus-responsive biodegradable polymers for biomedical applications.
[1][2] This guide includes tabulated physicochemical data, detailed experimental protocols for
boiling point determination, and a workflow diagram for its synthesis and purification.

Physicochemical Data

1-Bromo-3,7-dimethyloctane is a colorless to light yellow, clear liquid.[2] Its key physical and
chemical properties are summarized below for easy reference. The boiling point of haloalkanes
is generally higher than their parent hydrocarbons due to increased molecular mass and
stronger intermolecular forces, such as dipole-dipole interactions and van der Waals forces.[3]
[4][5] For isomeric haloalkanes, increased branching leads to a decrease in boiling point due to
a smaller surface area, which weakens the van der Waals forces.[5][6]
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Property Value Source
IUPAC Name 1-bromo-3,7-dimethyloctane [7]

CAS Number 3383-83-3 [11[7]
Molecular Formula C1oH21Br [718]
Molecular Weight 221.18 g/mol [718]
Boiling Point 225.7 £ 8.0 °C at 760 mmHg [8]
216-217 °C (literature value) [9]

135-140 °C at 10 mmHg [1][21[9]

85-87 °C at 10 mmHg o

(distillation fraction)

Density

1.066 g/mL at 20 °C

[9]

1.1 +£0.1 g/cm?3

[8]

Refractive Index

n20/D 1.455 (literature value)

[1](21(°]

Flash Point

98.9 °C (210.0 °F) - closed cup

[9]

Experimental Protocols

The determination of a compound's boiling point is a critical procedure for its identification and

purification. Below are detailed methodologies for determining the boiling point of 1-Bromo-

3,7-dimethyloctane under atmospheric and reduced pressure conditions.

This protocol is adapted from the synthesis and purification procedure for (R)-1-bromo-3,7-

dimethyloctane.[1] Vacuum distillation is employed for compounds that decompose at their

atmospheric boiling point or when a lower temperature is required.

Objective: To purify 1-Bromo-3,7-dimethyloctane and determine its boiling point at a specific

reduced pressure.

Apparatus:
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Round-bottom flask

Heating mantle with magnetic stirrer

Distillation head with a thermometer

Condenser

Receiving flask

Vacuum pump with a pressure gauge (manometer)

Cold trap

Procedure:

The crude 1-Bromo-3,7-dimethyloctane (oily product from synthesis) is placed into the
round-bottom flask.[1]

The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a

vacuum.

The vacuum pump is connected to the apparatus via the cold trap and turned on. The
system pressure is allowed to stabilize at the desired level (e.g., 10 mmHg).

The cooling water is circulated through the condenser.

The crude product in the round-bottom flask is heated gently using the heating mantle while
being stirred.[1]

The temperature of the vapor is monitored using the thermometer in the distillation head.

The temperature at which the liquid condenses and is collected in the receiving flask is
recorded as the boiling point at that specific pressure. For 1-Bromo-3,7-dimethyloctane, a
fraction is collected at 85-87 °C at a pressure of 10 mmHg.[1]

Objective: To determine the boiling point of a liquid sample at ambient atmospheric pressure.
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Apparatus:

Small test tube or boiling tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or heating block)

Beaker

Procedure:

A small amount of the purified liquid (1-Bromo-3,7-dimethyloctane) is placed in the test
tube.

The capillary tube is placed into the test tube with its open end submerged in the liquid.

The thermometer is positioned so that the bulb is close to the surface of the liquid but not
touching the sides or bottom of the test tube. The test tube is then attached to the
thermometer.

The assembly is immersed in a heating bath (e.g., paraffin oil).
The bath is heated slowly and steadily.
As the temperature rises, air bubbles will emerge from the open end of the capillary tube.

The heating is continued until a continuous stream of bubbles emerges from the capillary
tube.

The heating is then stopped, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases, and the liquid
just begins to enter the capillary tube. This temperature is recorded.

Workflow and Process Visualization
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The following diagram illustrates the synthesis and purification workflow for 1-Bromo-3,7-
dimethyloctane, which incorporates the vacuum distillation step for boiling point determination
under reduced pressure.
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Caption: Synthesis and purification workflow for 1-Bromo-3,7-dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
Bromo-3,7-dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123281#boiling-point-of-1-bromo-3-7-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b123281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

